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Compound of Interest

Compound Name: 1,4-Oxazepan-3-one

CAS No.: 61108-69-8

Cat. No.: B1610757

Get Quote

Introduction: The Significance of 1,4-Oxazepan-3-
one
1,4-Oxazepan-3-one is a seven-membered heterocyclic compound featuring both an ether

linkage and a lactam (cyclic amide) functional group. This scaffold is of increasing interest to

researchers in medicinal chemistry and drug development. Its unique three-dimensional

conformation and versatile functional groups make it a valuable building block for the synthesis

of novel therapeutic agents and complex molecules.[1] The precise characterization and purity

assessment of this intermediate are paramount to ensure the integrity, reproducibility, and

safety of downstream applications, from early-stage discovery to final product formulation.

This guide provides a suite of robust analytical methodologies for the comprehensive

characterization of 1,4-Oxazepan-3-one, designed for researchers, quality control scientists,

and drug development professionals. The protocols herein are grounded in established

analytical principles and offer insights into the causality behind experimental choices, ensuring

both technical accuracy and practical applicability.
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Molecular Structure and Physicochemical
Properties
A foundational step in any analytical endeavor is to understand the basic properties of the

analyte. The structure of 1,4-Oxazepan-3-one is presented below, followed by a table

summarizing its key physicochemical properties.

Caption: 2D Structure of 1,4-Oxazepan-3-one.

Table 1: Physicochemical Properties of 1,4-Oxazepan-3-one

Property Value Source

Molecular Formula C₅H₉NO₂ [2]

Molecular Weight 115.13 g/mol [2]

IUPAC Name 1,4-oxazepan-3-one [2]

CAS Number 61108-69-8 [2]

| Exact Mass | 115.063328530 Da |[2] |

Chromatographic Purity Assessment: High-
Performance Liquid Chromatography (HPLC)
Reversed-phase HPLC is the cornerstone for determining the purity of moderately polar

organic molecules like 1,4-Oxazepan-3-one. It effectively separates the main component from

process-related impurities and degradation products.[3]

Rationale for Method Selection
Stationary Phase: A C18 column is selected for its versatility and effectiveness in retaining

compounds of moderate polarity through hydrophobic interactions.

Mobile Phase: A gradient of water and acetonitrile allows for the elution of a wide range of

potential impurities with varying polarities. The addition of 0.1% formic acid serves two
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purposes: it protonates the analyte to ensure a single ionic state for better peak shape and

improves ionization efficiency for potential hyphenation with mass spectrometry (LC-MS).

Detection: The lactam chromophore absorbs UV light at low wavelengths. Detection at 210

nm provides high sensitivity for the analyte and many common organic impurities.[3]

Detailed HPLC Protocol

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pdf.benchchem.com/12820/Application_Note_HPLC_and_TLC_Methods_for_Purity_Analysis_of_1_4_Oxazepan_6_one.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Mobile Phase Preparation

HPLC Analysis

Data Processing

Mobile Phase A:
0.1% Formic Acid in Water

Mobile Phase B:
0.1% Formic Acid in Acetonitrile

Sample Solution:
~1 mg/mL in 50:50 ACN/Water

Inject 10 µL

C18 Column (4.6x150mm, 5µm)
Gradient Elution @ 30°C

UV Detection @ 210 nm

Generate Chromatogram

Integrate All Peaks

Calculate Area % Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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